Cas no 1557496-71-5 (1-(oxan-3-yl)ethane-1,2-diol)

• Product Name: 1-(oxan-3-yl)ethane-1,2-diol
• CAS No: 1557496-71-5
• MF: C₇H₁₄O₃
• MW: 146.184262752533
• CID: 6118150
• PubChem ID: 82713788
• Update Time: 2025-06-08

1-(oxan-3-yl)ethane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1-(oxan-3-yl)ethane-1,2-diol
• EN300-1678625
• AKOS021031671
• 1557496-71-5

• Inchi： 1S/C7H14O3/c8-4-7(9)6-2-1-3-10-5-6/h6-9H,1-5H2
• InChI Key： LRFIPUNKSMDRMC-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)C(CO)O

Computed Properties

• Exact Mass: 146.094294304g/mol
• Monoisotopic Mass: 146.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 1-(oxan-3-yl)ethane-1,2-diol

Comprehensive Overview of 1-(oxan-3-yl)ethane-1,2-diol (CAS No. 1557496-71-5): Properties, Applications, and Industry Insights

1-(oxan-3-yl)ethane-1,2-diol (CAS No. 1557496-71-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This diol derivative, characterized by an oxane (tetrahydropyran) ring linked to an ethylene glycol moiety, offers versatile reactivity, making it valuable for synthetic applications. Its molecular formula, C₇H₁₄O₃, and balanced hydrophilicity-lipophilicity profile have spurred interest in drug formulation and polymer science.

Recent studies highlight the compound's role as a building block for bioactive molecules, particularly in designing glycomimetics and prodrugs. Researchers are exploring its potential to enhance drug solubility—a critical factor addressed in trending queries like "improving API bioavailability" and "polar functional groups in drug design." The oxane ring contributes to metabolic stability, aligning with industry demands for longer-acting therapeutics.

In material science, 1-(oxan-3-yl)ethane-1,2-diol serves as a monomer for biodegradable polyesters, resonating with the global push for sustainable polymers. Searches for "green chemistry alternatives" and "renewable polyol sources" reflect this priority. Its dual hydroxyl groups enable crosslinking in hydrogels, relevant to wound care innovations—a topic frequently searched alongside "advanced wound dressing materials."

Synthetic routes to CAS 1557496-71-5 often involve stereoselective oxidation or ring-opening reactions, with recent protocols emphasizing catalytic methods to reduce waste. This aligns with the pharmaceutical industry's focus on "atom economy" and "cost-effective chiral synthesis"—key phrases in current literature. Analytical characterization typically combines NMR (notably ¹³C DEPT-135) and HRMS to confirm the 1,2-diol motif.

Regulatory assessments confirm its safety profile for research use, though comprehensive toxicological data remains an active study area—addressing frequent queries like "diol toxicity thresholds" and "glycol derivatives safety." Proper storage under inert atmosphere preserves its stability, as the compound may undergo gradual oxidation upon prolonged air exposure.

The compound's logP value (~-0.38) and hydrogen bonding capacity make it a candidate for cosmetic formulations, particularly in moisturizers where humectant properties are valued. This connects to popular searches for "non-irritating polyols" in skincare. Additionally, its potential as a cryoprotectant in biologics storage is under investigation, tapping into the booming "cold chain solutions" market.

Future research directions may explore enzymatic modifications of 1-(oxan-3-yl)ethane-1,2-diol to create chiral synthons, responding to the biotech industry's demand for "enantiopure intermediates." Patent analyses reveal growing IP activity around similar diol derivatives, particularly for antiviral applications—a hotspot since the pandemic.

For laboratories handling CAS 1557496-71-5, standard organic synthesis precautions apply. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation, addressing common search concerns about "chemical handling best practices." Its moderate water solubility (≈50 g/L at 25°C) facilitates aqueous workup procedures.

In summary, 1-(oxan-3-yl)ethane-1,2-diol represents an emerging scaffold with interdisciplinary relevance. Its applications span from pharmaceutical intermediates to sustainable materials, positioning it as a compound to watch in both academic and industrial settings. Ongoing studies will further elucidate its potential in addressing modern challenges like "drug delivery optimization" and "eco-friendly polymer design."